3-(2-chlorophenyl)-5-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O2S/c1-11-15(16(22-25-11)13-4-2-3-5-14(13)19)17(24)21-12-6-8-23(10-12)18-20-7-9-26-18/h2-5,7,9,12H,6,8,10H2,1H3,(H,21,24)
• InChI Key: QXSABPFLERHFMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3CCN(C3)C4=NC=CS4
• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O2S and its molecular weight is 388.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural motifs, such as those containing thiazole, pyrrolidine, and isoxazole rings, have been synthesized and characterized for various applications. For example, the synthesis of novel heterocyclic compounds for dyeing polyester fibers demonstrates the utility of such molecules in material science and industrial applications. These compounds exhibit significant antioxidant, antitumor, and antimicrobial activities, suggesting their potential in medical and fabric treatment applications (Khalifa et al., 2015).

Biological Activities

The exploration of the biological activity of compounds featuring isoxazole, thiazole, and related heterocycles has been a fruitful area of research. For instance, studies have shown that certain thiazole derivatives possess antimicrobial and antitumor activities. These findings are crucial for developing new therapeutic agents and understanding the molecular basis of their action (Nural et al., 2018).

Antimicrobial and Antitumor Properties

Several studies focus on the antimicrobial and antitumor properties of compounds containing thiazole and isoxazole rings. For example, methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives have shown promising antimicrobial activity, including against mycobacterial strains, suggesting their potential as starting points for developing powerful antimycobacterial agents (Nural et al., 2018).

Material Science Applications

In material science, the synthesis and application of heterocyclic compounds have led to the development of novel materials with specialized properties. For instance, the synthesis of arylazothiazole disperse dyes containing selenium for polyester fibers showcases the integration of such compounds in industrial applications, offering both functional and aesthetic benefits (Khalifa et al., 2015).